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Compound of Interest

Compound Name: (Z)-10-Hydroxyamitriptyline

CAS No.: 1159-82-6

Cat. No.: B073647

Get Quote

Executive Summary
(Z)-10-Hydroxyamitriptyline (Z-10-OH-AMI) is a geometric isomer formed during the Phase I

metabolism of Amitriptyline (AMI). While it is a minor metabolite compared to its (E)-isomer

counterpart, it possesses distinct pharmacokinetic properties and clinical implications. Unlike

the parent drug, which is eliminated via hepatic metabolism, Z-10-OH-AMI is eliminated

primarily via renal excretion after Phase II conjugation.

Key Technical Insight: Although the (E)-isomer is pharmacologically less active, the (Z)-isomer

has been implicated in cardiotoxicity (specifically bradycardia and reduced cardiac output).

Consequently, its accumulation in patients with compromised renal function or specific CYP2D6

phenotypes presents a silent clinical risk often overlooked in standard therapeutic drug

monitoring (TDM).

Metabolic Formation & Stereochemistry
The CYP2D6 Gateway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b073647#bc-rfq
https://www.benchchem.com/product/b073647/docs?utm_src=pdf-body#technical-guide-half-life-and-elimination-kinetics-of-z-10-hydroxyamitriptyline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amitriptyline undergoes benzylic hydroxylation at the C10 position, mediated almost exclusively

by CYP2D6. This reaction introduces a chiral center and a geometric isomerism, resulting in

two distinct forms:

(E)-10-Hydroxyamitriptyline: The major metabolite (stereoselective preference ~5:1).

(Z)-10-Hydroxyamitriptyline: The minor metabolite.

Visualization: Metabolic Pathway
The following diagram illustrates the stereoselective hydroxylation and subsequent elimination

pathways.
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Figure 1: Stereoselective metabolism of Amitriptyline showing the bifurcation into E and Z

isomers.

Pharmacokinetic Profile
Half-Life ( ) and Elimination Kinetics
The kinetic profile of Z-10-OH-AMI differs from the parent drug. While Amitriptyline has a long

half-life (10–46 hours) driven by tissue distribution and reabsorption, the hydroxylated

metabolites are more polar and eliminated more rapidly in healthy subjects.
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Parameter Amitriptyline (Parent)
(Z)-10-
Hydroxyamitriptyline

Primary Elimination
Hepatic Metabolism

(CYP2D6/2C19)

Renal Excretion (as

Glucuronide)

Half-Life (

)
10 – 46 hours 8 – 10 hours (Intrinsic)*

Rate-Limiting Step
Metabolism (Hepatic

Clearance)

Formation (in healthy) /

Excretion (in renal failure)

Protein Binding High (>90%) Moderate (<80%)

Toxicity Potential
Arrhythmogenic (Na+ channel

block)

Cardiodepressive

(Bradycardia)

*Note: In healthy individuals, the observed half-life of Z-10-OH-AMI often mirrors the parent

drug (formation-rate limited). However, in renal failure, the intrinsic half-life becomes irrelevant

as clearance approaches zero, leading to 10-20x accumulation.

Glucuronidation Nuances
A critical distinction exists in the Phase II conjugation of the isomers:

(E)-Isomer: Predominantly forms O-glucuronides.

(Z)-Isomer: Shows a higher propensity for N-glucuronidation (quaternary ammonium

glucuronides).

Implication: N-glucuronides are often stable against

-glucuronidase hydrolysis, which can complicate quantification if standard deconjugation
protocols are used.

Experimental Methodologies
Bioanalytical Quantification (LC-MS/MS)
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To accurately measure (Z)-10-OH-AMI, researchers must separate it from the isobaric (E)-

isomer and the parent drug.

Protocol: Stereoselective LC-MS/MS Workflow

Sample Preparation:

Matrix: Plasma or Serum (200

L).

Extraction: Liquid-Liquid Extraction (LLE) using n-hexane:isoamyl alcohol (98:2 v/v) at

alkaline pH (add 50

L 2M NaOH).

Why: LLE provides cleaner extracts than protein precipitation, crucial for separating

isomers with low abundance.

Chromatographic Separation:

Column: C18 Reverse Phase (e.g., ACE C18 or Gemini C18), 3

m particle size.

Mobile Phase: Isocratic elution with Acetonitrile : 10mM Ammonium Formate (pH 3.0).

Elution Order: Due to steric hindrance of the hydroxyl group, the (E)-isomer elutes first,

followed by the (Z)-isomer.

Mass Spectrometry (MRM Parameters):

Ionization: ESI Positive Mode.

Transitions:

Precursor: m/z 294.2 (Protonated 10-OH-AMI)

Product (Quantifier): m/z 215.1
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Product (Qualifier): m/z 189.1

Visualization: Bioanalytical Workflow
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Figure 2: Step-by-step workflow for the quantification of Z-10-Hydroxyamitriptyline.
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Clinical & Safety Implications
The "Silent" Cardiotoxicity
While Amitriptyline toxicity is associated with QTc prolongation and arrhythmias, (Z)-10-
Hydroxyamitriptyline (and its nortriptyline analog) exhibits a distinct cardiotoxic profile. Animal

models (swine) have demonstrated that the Z-isomer causes marked bradycardia and

decreased cardiac output, effects not seen with the E-isomer.[1]

Renal Impairment Warning
In patients with Chronic Kidney Disease (CKD), the renal clearance of conjugated 10-hydroxy

metabolites drops precipitously.

Mechanism: Glucuronides accumulate in plasma -> Deconjugation (futile cycling) ->

Increased free Z-10-OH-AMI.

Risk: Standard therapeutic ranges for Amitriptyline do not account for metabolite

accumulation. A patient with normal parent drug levels may still exhibit toxicity due to high Z-

isomer load.

Pharmacogenetics (CYP2D6)
Poor Metabolizers (PM): Form very little 10-OH-AMI. Risk is parent drug toxicity.

Ultrarapid Metabolizers (UM): Rapidly convert AMI to 10-OH-AMI. While E-isomer

dominates, the absolute load of Z-isomer may increase, potentially shifting the side-effect

profile from anticholinergic (dry mouth) to cardiodepressive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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